Cas no 1804432-31-2 (3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde
• CAS No: 1804432-31-2
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4863006
• Update Time: 2025-05-26

3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-6-3(2-13)11-1-4(12(14)15)5(6)7(9)10/h1-2,7H
• InChI Key： JRSDBDILVCBZMD-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde

3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde, identified by the CAS number 1804432-31-2, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and a nitro group, along with an aldehyde functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the importance of 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde in the development of novel materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the aldehyde group can undergo condensation reactions, while the nitro group can be reduced to an amine, providing pathways for further functionalization. The bromine substituent also plays a crucial role in directing specific reactions, such as nucleophilic aromatic substitution.

The synthesis of 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Friedel-Crafts alkylation and nitration, to construct the pyridine ring with the desired substituents. The introduction of the difluoromethyl group has been achieved through electrophilic substitution, while the aldehyde group is typically introduced via oxidation of an alcohol or through direct synthesis methods.

In terms of applications, 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for exploring new therapeutic agents, particularly in areas such as oncology and infectious diseases. Additionally, this compound has been utilized as an intermediate in the synthesis of more complex molecules, demonstrating its versatility in organic synthesis.

The properties of 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde have been extensively studied using modern analytical techniques. For example, its electronic structure has been investigated using computational methods, providing insights into its reactivity and stability. Experimental studies have confirmed its ability to act as both an electrophile and nucleophile under different conditions, further underscoring its potential in various chemical transformations.

In conclusion, 3-Bromo-4-(difluoromethyl)-5-nitropyridine-2-carboxaldehyde is a compound of significant interest due to its unique structure and diverse applications. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.